Cas no 917749-66-7 ([5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-yl]-propyl-amine)

• Product Name: [5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-yl]-propyl-amine
• CAS No: 917749-66-7
• MF: C₁₃H₁₇N₃OS
• MW: 263.35858130455
• CID: 3082448
• PubChem ID: 65727839
• Update Time: 2025-05-26

[5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-yl]-propyl-amine Chemical and Physical Properties

Names and Identifiers

• [5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-yl]-propyl-amine
• AKOS015067864
• 917749-66-7
• 3-(5-(4-Ethoxyphenyl)-1,3,4-thiadiazol-2-yl)propan-1-amine

• MDL： MFCD08898809
• Inchi： 1S/C13H17N3OS/c1-2-17-11-7-5-10(6-8-11)13-16-15-12(18-13)4-3-9-14/h5-8H,2-4,9,14H2,1H3
• InChI Key： KCPVDSMCYZSFID-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)OCC)=NN=C1CCCN

Computed Properties

• Exact Mass: 263.10923335Da
• Monoisotopic Mass: 263.10923335Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.3Ų

Additional information on [5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-yl]-propyl-amine

Compound CAS No. 917749-66-7: A Comprehensive Overview

The compound with CAS No. 917749-66-7, also known as [5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-yl]-propyl-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds with a five-membered ring containing sulfur and nitrogen atoms. Thiadiazoles are known for their diverse biological activities, making them valuable in drug discovery and development.

Key Features and Structure

The structure of [5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-yl]-propyl-amine is characterized by a thiadiazole ring fused with a phenyl group substituted with an ethoxy group. The presence of the ethoxy group at the para position of the phenyl ring introduces electron-donating effects, which can influence the compound's reactivity and biological activity. The propylamine substituent attached to the thiadiazole ring further enhances the molecule's versatility, enabling it to participate in various chemical reactions and interactions.

Synthesis and Applications

The synthesis of [5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-yl]-propyl-amine involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound. Its applications span across various industries, including pharmaceuticals, agrochemicals, and materials science.

Biological Activity and Pharmacology

Research has shown that [5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-yl]-propyl-amine exhibits potent anti-inflammatory and antioxidant properties. These findings have implications for its potential use in treating inflammatory diseases and oxidative stress-related conditions. Additionally, studies have highlighted its ability to modulate key cellular pathways involved in neurodegenerative disorders, making it a promising candidate for further exploration in neuropharmacology.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the mechanism of action of [5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-yl]-propyl-amine in inhibiting pro-inflammatory cytokines. The results demonstrated that this compound effectively suppresses the production of interleukin (IL)-6 and tumor necrosis factor (TNF)-α in macrophage cell lines. Furthermore, its ability to scavenge reactive oxygen species (ROS) was validated through fluorescence-based assays.

Another notable study explored the neuroprotective effects of this compound in a mouse model of Alzheimer's disease. The findings revealed that administration of [5-(4-Ethoxy-phenyl)-[1,3,4]thiadiazol-2-yl]-propyl-amine significantly reduced amyloid-beta plaques and improved cognitive function. These results underscore its potential as a therapeutic agent for neurodegenerative disorders.

Safety and Toxicity Profile

Preliminary toxicity studies indicate that [5-(4-Ethoxy